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2-Ethenylfuran safety and toxicity profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Ethenylfuran

CAS No.: 1487-18-9

Cat. No.: S578876

Chemical Identity and Hazards

The table below summarizes the basic identification and GHS hazard information for 2-Ethenylfuran [1].

Property Value |/ Description
CAS Number 1487-18-9 [1]
Molecular Formula CgHgO [1]

Molar Mass 94.11 g/mol [1]
Boiling Point 99.55 °C [1]
Density 0.9445 [1]

| GHS Hazard Statements | H225: Highly Flammable liquid and vapour. H302: Harmful if swallowed.
H312: Harmful in contact with skin. H332: Harmful if inhaled. [1] |

Precautionary and Handling Measures

The corresponding precautionary measures, as derived from the GHS hazard statements, are listed below [1].
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Precautionary
) Recommended Measures
Domain

General Handling Keep away from heat/sparks/open flames. Use explosion-proof equipment and
non-sparking tools. Avoid breathing vapor and use only in well-ventilated areas. [1]

Personal Wear protective gloves, protective clothing, and eye/face protection. Wash skin
Protection thoroughly after handling. [1]
Storage Keep container tightly closed and store in a well-ventilated, cool place. [1]

| Emergency Response | In case of fire: Use appropriate media for extinction. If swallowed: Call a poison
center or doctor if you feel unwell. If on skin: Wash with plenty of soap and water. If inhaled: Remove

victim to fresh air. [1] |

Proposed Toxicity Mechanism and Research Context

While specific toxicological data for 2-Ethenylfuran is lacking in the search results, one study provides a
relevant mechanism for furan-containing pollutants (FCPs) in general. It's important to consider that the

toxicity of a specific FCP like 2-Ethenylfuran can be influenced by its substituents [2].

The research indicates that FCPs themselves are often low-toxicity, but their cytochrome P450 (P450)-
catalyzed oxidation in the body converts them into highly reactive, electrophilic metabolites known as cis-
2-butene-1,4-dials (BDAs). These BDAs can form covalent bonds with nucleophilic sites on proteins
(particularly lysine residues), leading to protein adduction. This process is considered a key biochemical

mechanism for the cellular toxicity of FCPs, potentially leading to organ damage, including liver injury [2].

The following diagram illustrates this proposed mechanism for furan-containing compounds.
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Proposed metabolic activation pathway of furan-containing pollutants leading to potential toxicity.
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Research Implications and Data Gap

The available information highlights a significant data gap. Here’s what this means for your research:

e Mechanism as a Guide: The general mechanism for FCPs suggests that 2-Ethenylfuran's toxicity is
likely linked to its metabolic activation. The specific structure, particularly the ethenyl substituent,
could significantly influence the rate of this activation and the reactivity of the resulting BDA
metabolite [2].

e Focus for Novel Research: The lack of specific data means that experimental work on 2-
Ethenylfuran should be considered novel. Research could focus on confirming the formation of
reactive BDAs and protein adducts specific to this compound.

¢ Analytical Methodology: One study details a sophisticated method for absolutely quantifying FCP-
derived protein adduction using a bromine-labeling probe and LC-ICP-MS, without needing synthetic
standards [2]. This protocol could be directly applicable for designing experiments to study 2-
Ethenylfuran's bioactivation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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